Cas no 115713-46-7 (2-O-Galloylsurcrose)

• Product Name: 2-O-Galloylsurcrose
• CAS No: 115713-46-7
• MF: C₁₉H₂₆O₁₅
• MW: 494.400747776031
• CID: 2039982
• PubChem ID: 14055563
• Update Time: 2025-04-21

2-O-Galloylsurcrose Chemical and Physical Properties

Names and Identifiers

• 2-O-Galloylsurcrose
• CHEBI:191625
• 2-O-Galloylsucrose
• [2-[3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl] 3,4,5-trihydroxybenzoate
• 115713-46-7
• I+/--D-Glucopyranoside, I(2)-D-fructofuranosyl, 2-(3,4,5-trihydroxybenzoate)
• DTXSID901155453

• Inchi： 1S/C19H26O15/c20-3-9-12(26)14(28)15(32-17(30)6-1-7(23)11(25)8(24)2-6)18(31-9)34-19(5-22)16(29)13(27)10(4-21)33-19/h1-2,9-10,12-16,18,20-29H,3-5H2
• InChI Key： LNFBBISCIPAUAE-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1(CO)OC1C(C(C(C(CO)O1)O)O)OC(C1C=C(C(=C(C=1)O)O)O)=O)O)O

Computed Properties

• Exact Mass: 494.12717012g/mol
• Monoisotopic Mass: 494.12717012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 256Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Galloyl esters